1-methyl-3-(2-(piperidin-1-yl)ethyl)-9-(m-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 1-methyl-9-(3-methylphenyl)-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H30N6O2/c1-17-8-6-9-18(16-17)27-12-7-13-28-19-20(24-22(27)28)25(2)23(31)29(21(19)30)15-14-26-10-4-3-5-11-26/h6,8-9,16H,3-5,7,10-15H2,1-2H3
• InChI Key: NMGSCRANPUSVRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5
• Molecular Formula: C23H30N6O2
• Molecular Weight: 422.5 g/mol

Description

1-methyl-3-(2-(piperidin-1-yl)ethyl)-9-(m-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H30N6O2 and its molecular weight is 422.533. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Research has shown the synthesis of related compounds and their potential biological activity. For example, derivatives of this compound were synthesized and evaluated for electrocardiographic, antiarrhythmic, and hypotensive activity. They showed prophylactic antiarrhythmic activity and weak affinity for alpha1 and alpha2 receptors (Chłoń-Rzepa et al., 2004).

Antagonist Activity

• Certain derivatives have been found to possess potent 5-HT2 antagonist activity, which is relevant in the context of serotonin receptors. One study identified a derivative with significant 5-HT2 antagonist activity, greater than some known compounds (Watanabe et al., 1992).

Hypoglycemic and Hypolipidemic Activity

• Derivatives of the compound have been evaluated for their hypoglycemic and hypolipidemic activity. This includes studies on their effects on triglyceride accumulation in cells and in genetically diabetic mice, with some compounds selected for further pharmacological studies (Kim et al., 2004).

Photocycloaddition Applications

• Research includes the preparation of similar compounds for intramolecular [2+2]-photocycloaddition reactions. These studies are significant in the context of organic synthesis and chemical reactions (Albrecht et al., 2008).

Hydrogen Bond Analysis

• Studies have also focused on the structural aspects, such as the analysis of hydrogen bonds in related compounds. This is important for understanding the molecular interactions and structural properties (Orozco et al., 2009).

Inhibitor Synthesis

• There is research on the synthesis of novel inhibitors using related compounds, targeting specific biological pathways or organisms. For example, derivatives were synthesized as inhibitors of Mycobacterium tuberculosis (Konduri et al., 2020).